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Compound of Interest

Compound Name: ZINC05007751

Cat. No.: B1683637

Disclaimer: A specific Safety Data Sheet (SDS) for ZINC05007751 is not publicly available. The
following procedures are based on general best practices for the disposal of small molecule
kinase inhibitors, which should be handled as potentially hazardous compounds. Researchers
must consult their institution's Environmental Health and Safety (EHS) department and adhere
to all local, state, and federal regulations. This guide provides essential safety and logistical
information but should not supersede institutional protocols.

Proper management and disposal of the research compound ZINC05007751 are crucial for
maintaining laboratory safety and ensuring environmental protection. As a potent NIMA-related
kinase NEKG®6 inhibitor, this compound and all materials contaminated with it must be handled
with care throughout their lifecycle, from use to final disposal.

Immediate Safety and Handling Precautions

Before beginning any work or disposal procedures involving ZINC05007751, it is imperative to
wear appropriate Personal Protective Equipment (PPE) to minimize exposure risks.

Required PPE:
e Gloves: Chemical-resistant nitrile gloves.
o Eye Protection: Safety glasses with side shields or goggles.

o Lab Coat: A standard laboratory coat.
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o Respiratory Protection: When handling the solid compound outside of a certified chemical
fume hood, a NIOSH-approved respirator is recommended to prevent inhalation of fine
powders.

All handling of the solid compound and preparation of solutions should be performed within a
certified chemical fume hood.

Quantitative Data Summary

While a comprehensive hazard profile for ZINC05007751 is not available, the following
chemical and physical properties have been identified from supplier information.

Property Value

Molecular Weight 304.3 g/mol
Formula C1sH12N203
CAS Number 591239-68-8
Solubility Soluble in DMSO
Storage Store at -20°C

Step-by-Step Disposal Procedures

The proper disposal of ZINC05007751 involves the careful segregation of waste streams at the
point of generation. Never mix chemical waste with regular trash or biohazardous waste unless
explicitly permitted by your institution's EHS department.

Unused or expired solid ZINC05007751 must be disposed of as hazardous chemical waste.

o Containerization: Keep the compound in its original, clearly labeled container if possible. If
the original container is compromised, transfer the material to a new, compatible, and
sealable container suitable for solid hazardous waste.

o Labeling: Affix a hazardous waste label to the container. The label must include the full
chemical name ("ZINC05007751"), the quantity of the waste, and any known hazard
information.
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» Storage: Store the sealed waste container in a designated Satellite Accumulation Area (SAA)
within the laboratory. This area should be secure and have secondary containment to
mitigate any potential spills.

o EHS Pickup: Once the waste is ready for disposal, arrange for a pickup through your
institution's EHS department according to their specific procedures.

This protocol applies to all solutions containing ZINC05007751, including stock solutions (e.g.,
in DMSO) and experimental solutions (e.g., in cell culture media or buffers).

Collection: Collect all liquid waste containing ZINC05007751 in a dedicated, leak-proof, and
chemically compatible hazardous waste container. Be mindful of solvent compatibility; for
instance, halogenated and non-halogenated solvent waste streams may need to be collected
separately.

No Drain Disposal:Do not dispose of any solutions containing ZINC05007751 down the
drain.[1]

Labeling: Clearly label the liquid waste container with a hazardous waste label, specifying all
chemical constituents (e.g., "ZINC05007751 in DMSQ"), their estimated concentrations or
volumes, and any known hazards.

Storage: Keep the waste container tightly sealed when not in use. Store it in the laboratory's
designated SAA, segregated from incompatible waste streams.

EHS Pickup: When the container is full or no longer in use, request a waste pickup from your
institution's EHS department.

All disposable items that have come into direct contact with ZINC05007751 are considered
contaminated and must be disposed of as solid hazardous waste.

e Segregation: Collect items such as gloves, pipette tips, vials, and absorbent bench paper in
a designated container or durable waste bag specifically for solid hazardous chemical waste.

[2]

» Containerization: Ensure the container or bag is clearly labeled as "Hazardous Waste" and
specifies the contaminant ("ZINC05007751 contaminated debris").
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o Storage: Once the container is full, seal it and store it in the SAA.
o EHS Pickup: Arrange for disposal through your institution's EHS department.

Disposal Workflow Diagram

The following diagram illustrates the logical workflow for the proper disposal of ZINC05007751

waste streams.
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote

BenchChem contact

Address: 3281 E Guasti Rd
Our mission is to be the trusted global source of ress uasti

essential and advanced chemicals, empowering Ontario, CA 91761, United States

scientists and researchers to drive progress in science Phone: (601) 213-4426

and industry. Email: info@benchchem.com
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